Cas no 37764-38-8 (3-Phenanthrenepropanoic acid)
3-Phenanthrenepropanoic acid structure
Product Name:3-Phenanthrenepropanoic acid
CAS No:37764-38-8
MF:C17H14O2
MW:250.291864871979
CID:1485940
Update Time:2024-08-24
3-Phenanthrenepropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Phenanthrenepropanoic acid
- phenanthrylpropionic acid
-
- Inchi: 1S/C17H14O2/c18-17(19)10-6-12-5-7-14-9-8-13-3-1-2-4-15(13)16(14)11-12/h1-5,7-9,11H,6,10H2,(H,18,19)
- InChI Key: VHRQYHAAKGLUGP-UHFFFAOYSA-N
- SMILES: C1=C2C(C3C(C=C2)=CC=CC=3)=CC(CCC(O)=O)=C1
Computed Properties
- Exact Mass: 250.09942
Experimental Properties
- Density: 1.241±0.06 g/cm3(Predicted)
- Boiling Point: 476.7±14.0 °C(Predicted)
- PSA: 37.3
- pka: 4.59±0.10(Predicted)
3-Phenanthrenepropanoic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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